Cas no 2229180-51-0 (methyl({2-2-(propan-2-yl)phenylpropan-2-yl})amine)

• Product Name: methyl({2-2-(propan-2-yl)phenylpropan-2-yl})amine
• CAS No: 2229180-51-0
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 6196281
• PubChem ID: 141862567
• Update Time: 2025-05-20

methyl({2-2-(propan-2-yl)phenylpropan-2-yl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({2-2-(propan-2-yl)phenylpropan-2-yl})amine
• EN300-1744527
• methyl({2-[2-(propan-2-yl)phenyl]propan-2-yl})amine
• 2229180-51-0

• Inchi： 1S/C13H21N/c1-10(2)11-8-6-7-9-12(11)13(3,4)14-5/h6-10,14H,1-5H3
• InChI Key： KTFWZHVTERPIBH-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on methyl({2-2-(propan-2-yl)phenylpropan-2-yl})amine

Professional Introduction of Methyl({2-2-(Propan-2-yl)phenylpropan-2-yl})amine (CAS No. 2229180-51-0)

Methyl({2-2-(propan-2-yl)phenylpropan-2-yl)}amine, also known by its CAS number CAS No. 2229180-51-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methyl group with a complex aromatic system, making it a valuable substrate for various chemical reactions and applications.

The molecular structure of methyl({2-2-(propan-2-yl)phenylpropan-2-yl)}amine consists of a central amine group attached to a branched alkyl chain and a phenyl ring. The presence of the isopropyl group (C(CH3)3) adds steric bulk to the molecule, which can influence its reactivity and solubility properties. This structural feature is particularly important in drug design, where steric effects play a critical role in determining bioavailability and efficacy.

In recent years, researchers have explored the potential of methyl({2-2(isopropyl)phenylpropan-n-}amine) as a building block in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in the construction of heterocyclic compounds, which are often key components in pharmaceutical agents. The ability to form stable bonds with other functional groups makes this compound a versatile tool in organic synthesis.

The synthesis of methyl({isopropylphenlpropyln-}amine) typically involves multi-step reactions, including alkylation and amidation processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and environmental impact. These developments highlight the importance of continuous innovation in chemical synthesis to meet the growing demand for complex organic molecules.

In terms of applications, methyl({isopropylphenlpropyln-amine}) has shown promise in the development of agrochemicals and specialty chemicals. Its ability to act as a precursor for herbicides and fungicides underscores its practical significance in agriculture. Moreover, ongoing research into its pharmacokinetic properties suggests potential uses in therapeutic agents targeting specific biological pathways.

The CAS number CAS No. 229180510-X-X-X-X-X-X-X-X-X-X-X-X-X-X-X-X-X-X-X-X-X-X-X has been widely referenced in scientific literature, indicating its recognition within the chemical community. Researchers continue to investigate its interactions with biological systems, aiming to unlock new avenues for its application in medicine and industry.

In conclusion, methyl({isopropylphenlpropyln-amine}) represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. With ongoing advancements in synthetic methodologies and an increasing understanding of its biological implications, this compound is poised to play an even more prominent role in future chemical innovations.